Cas no 149489-09-8 (3-methoxy-2-pyridine acetonitrile)

3-methoxy-2-pyridine acetonitrile structure
149489-09-8 structure
Product Name:3-methoxy-2-pyridine acetonitrile
CAS No:149489-09-8
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD09834360
CID:100211
PubChem ID:21221217
Update Time:2025-04-18

3-methoxy-2-pyridine acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2-Pyridineacetonitrile
    • 2-(3-methoxypyridin-2-yl)acetonitrile
    • 2-Pyridineacetonitrile,3-methoxy-
    • (2-methoxy-3-pyridyl)methyl cyanide
    • (3-methoxy-2-pyridin-2-yl)acetonitrile
    • 2-[(3-methoxy)pyridyl]acetonitrile
    • AK131445
    • KB-14555
    • RL01899
    • SureCN535013
    • 2-Pyridineacetonitrile,3-methoxy-(9CI)
    • 149489-09-8
    • DTXSID80611451
    • AKOS006329170
    • 2-Pyridineacetonitrile, 3-methoxy-
    • CS-0302421
    • EN300-261351
    • (3-Methoxypyridin-2-yl)acetonitrile
    • SCHEMBL535013
    • 3-methoxy-2-pyridine acetonitrile
    • OJYATSHMGUIGBW-UHFFFAOYSA-N
    • J-505811
    • SB54202
    • DB-270988
    • MDL: MFCD09834360
    • Inchi: 1S/C8H8N2O/c1-11-8-3-2-6-10-7(8)4-5-9/h2-3,6H,4H2,1H3
    • InChI Key: OJYATSHMGUIGBW-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CN=C1CC#N

Computed Properties

  • Exact Mass: 148.063662883g/mol
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 45.9Ų

Experimental Properties

  • Density: 1.115
  • Boiling Point: 265.5°C at 760 mmHg
  • Flash Point: 114.4°C
  • Refractive Index: 1.521

3-methoxy-2-pyridine acetonitrile Pricemore >>

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